Cas no 922701-64-2 (N-(1,2-dihydroacenaphthylen-5-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide)

• Product Name: N-(1,2-dihydroacenaphthylen-5-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide
• CAS No: 922701-64-2
• MF: C₂₂H₂₂N₂O₃S₂
• MW: 426.551682949066
• CID: 5498013
• Update Time: 2025-10-25

N-(1,2-dihydroacenaphthylen-5-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-dihydroacenaphthylen-5-yl)-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• N-(1,2-dihydroacenaphthylen-5-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C22H22N2O3S2/c25-22(17-10-12-24(13-11-17)29(26,27)20-5-2-14-28-20)23-19-9-8-16-7-6-15-3-1-4-18(19)21(15)16/h1-5,8-9,14,17H,6-7,10-13H2,(H,23,25)
• InChI Key： YHJBOYSNZYJCRB-UHFFFAOYSA-N
• SMILES： N1(S(C2SC=CC=2)(=O)=O)CCC(C(NC2=C3C4=C(C=C2)CCC4=CC=C3)=O)CC1

Additional information on N-(1,2-dihydroacenaphthylen-5-yl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

N-(1,2-Dihydroacenaphthylen-5-Yl)-1-(Thiophene-2-Sulfonyl)Piperidine-4-Carboxamide: A Comprehensive Overview

N-(1,2-Dihydroacenaphthylen-5-Yl)-1-(Thiophene-2-Sulfonyl)Piperidine-4-Carboxamide, identified by the CAS number 922701-64-2, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a piperidine ring system with a thiophene sulfonyl group and a dihydroacenaphthylene moiety. The integration of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial settings.

The molecular structure of this compound is particularly intriguing due to the presence of the thiophene ring, which is known for its aromaticity and stability. The sulfonyl group attached to the thiophene ring enhances the compound's ability to participate in various chemical reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. Furthermore, the piperidine ring system introduces additional flexibility and reactivity, making this compound versatile in its applications.

Recent studies have highlighted the potential of N-(1,2-Dihydroacenaphthylen-5-Yl)-1-(Thiophene-2-Sulfonyl)Piperidine-4-Carboxamide in the field of medicinal chemistry. Researchers have explored its role as a potential lead compound for drug development, particularly in targeting specific enzymes and receptors involved in various pathological conditions. The carboxamide group within the molecule has shown promise in enhancing bioavailability and selectivity, which are critical factors in drug design.

In addition to its medicinal applications, this compound has also been investigated for its potential in materials science. The combination of the thiophene sulfonyl group and the piperidine ring system has been found to influence the electronic properties of the molecule, making it a candidate for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated that such compounds can exhibit desirable photovoltaic properties, paving the way for their integration into next-generation solar cells.

The synthesis of N-(1,2-Dihydroacenaphthylen-5-Yl)-1-(Thiophene-2-Sulfonyl)Piperidine-4-Carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the thiophene sulfonyl intermediate and subsequent coupling reactions with the piperidine derivative. Recent optimizations in synthetic protocols have significantly improved the efficiency of these reactions, making large-scale production more feasible.

From an environmental standpoint, there is growing interest in understanding the biodegradation pathways of this compound. Initial studies suggest that it undergoes microbial degradation under specific conditions, which is a positive indication for its sustainability profile. However, further research is needed to fully assess its environmental impact and develop strategies for safe disposal.

In conclusion, N-(1,2-Dihydroacenaphthylen-5-Yl)-1-(Thiophene-2-Sulfonyl)Piperidine-4-Carboxamide (CAS No. 922701-64-2) represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications across multiple disciplines. Its unique structural features and promising properties make it a valuable subject for continued research and development.